Cas no 1343765-41-2 (2-(3-Methoxyphenyl)-4-pentyn-2-ol)

• Product Name: 2-(3-Methoxyphenyl)-4-pentyn-2-ol
• CAS No: 1343765-41-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD18296121
• CID: 4585839
• Update Time: 2025-10-28

2-(3-Methoxyphenyl)-4-pentyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-4-pentyn-2-ol
• 2-(3-Methoxyphenyl)pent-4-yn-2-ol

• MDL： MFCD18296121
• Inchi： 1S/C12H14O2/c1-4-8-12(2,13)10-6-5-7-11(9-10)14-3/h1,5-7,9,13H,8H2,2-3H3
• InChI Key： HPULPOURBLHBDW-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC(OC)=C1)(O)CC#C

Additional information on 2-(3-Methoxyphenyl)-4-pentyn-2-ol

2-(3-Methoxyphenyl)-4-pentyn-2-ol (CAS No. 1343765-41-2): A Comprehensive Overview

Introduction to 2-(3-Methoxyphenyl)-4-pentyn-2-ol

2-(3-Methoxyphenyl)-4-pentyn-2-ol, a compound with the CAS registry number 1343765-41-2, is an organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of alcohols, specifically a secondary alcohol, and features a pentynol backbone with a substituted phenolic group. The presence of the methoxy group (-OCH₃) attached to the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable substrate for further chemical modifications and functionalization.

Structural Analysis and Physical Properties

The molecular structure of 2-(3-Methoxyphenyl)-4-pentyn-2-ol consists of a five-carbon chain (pentane) with a triple bond (alkyne) between carbons 1 and 2, an alcohol group (-OH) on carbon 2, and a phenolic group substituted at the third position of the benzene ring. The methoxy substitution at the para position of the phenyl ring contributes to the compound's stability and reactivity. The triple bond in the pentynol moiety imparts rigidity to the molecule, which can influence its physical properties such as melting point, boiling point, and solubility.

Recent studies have focused on understanding the physical properties of this compound, including its solubility in various solvents, thermal stability, and spectroscopic characteristics. For instance, research has shown that 2-(3-Methoxyphenyl)-4-pentyn-2-ol exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (alcohol and methoxy groups) and hydrophobic (alkyne and phenyl groups) moieties. Its thermal stability has been evaluated under different conditions, revealing that it decomposes at temperatures above 150°C under inert atmospheres.

Synthesis and Chemical Modifications

The synthesis of 2-(3-Methoxyphenyl)-4-pentyn-2-ol involves a multi-step process that typically begins with the preparation of an appropriate alkyne precursor. One common approach is the use of Sonogashira coupling reactions to introduce the alkyne functionality onto an aromatic ring. Subsequent hydroxylation steps are then employed to install the alcohol group at the desired position.

Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For example, researchers have utilized palladium-catalyzed cross-coupling reactions to achieve higher yields and better selectivity in the formation of the alkyne-containing intermediate. Additionally, green chemistry approaches have been explored to minimize waste and reduce environmental impact during the synthesis process.

Once synthesized, 2-(3-Methoxyphenyl)-4-pentyn-2-ol can undergo various chemical transformations to yield derivatives with enhanced functionality. These include oxidation reactions to convert the alcohol group into ketones or carboxylic acids, as well as alkylation or acylation reactions to extend or modify the carbon chain.

Applications in Pharmaceutical Research

The unique combination of functional groups in 2-(3-Methoxyphenyl)-4-pentyn-2